Cas no 1247076-54-5 (1-(cyclopentylmethyl)-1H-pyrazol-5-amine)

• Product Name: 1-(cyclopentylmethyl)-1H-pyrazol-5-amine
• CAS No: 1247076-54-5
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5557322
• Update Time: 2025-05-21

1-(cyclopentylmethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(cyclopentylmethyl)-
• 1-(cyclopentylmethyl)-1h-pyrazol-5-amine
• 1-(cyclopentylmethyl)-1H-pyrazol-5-amine

• Inchi： 1S/C9H15N3/c10-9-5-6-11-12(9)7-8-3-1-2-4-8/h5-6,8H,1-4,7,10H2
• InChI Key： FWLVHIRNRFSVTN-UHFFFAOYSA-N
• SMILES： N1(CC2CCCC2)C(N)=CC=N1

Additional information on 1-(cyclopentylmethyl)-1H-pyrazol-5-amine

Chemical Profile of 1-(cyclopentylmethyl)-1H-pyrazol-5-amine (CAS No. 1247076-54-5) and Its Emerging Applications in Medicinal Chemistry

1-(cyclopentylmethyl)-1H-pyrazol-5-amine, identified by its Chemical Abstracts Service (CAS) number 1247076-54-5, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class, a scaffold that is widely recognized for its versatility in drug design and development. Pyrazoles are characterized by a five-membered ring containing two nitrogen atoms, which makes them highly suitable for interactions with biological targets such as enzymes and receptors. The presence of a cyclopentylmethyl substituent in 1-(cyclopentylmethyl)-1H-pyrazol-5-amine introduces additional conformational flexibility and may influence its pharmacokinetic properties, making it an intriguing candidate for further investigation.

The structural motif of 1-(cyclopentylmethyl)-1H-pyrazol-5-amine positions it as a potential lead compound for the development of novel therapeutic agents. The pyrazole ring can serve as a privileged structure, allowing for facile modifications at various positions to optimize potency, selectivity, and pharmacokinetic profiles. In recent years, there has been a surge in the exploration of pyrazole derivatives in the search for new drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The amine functionality at the 5-position of the pyrazole ring provides a site for further derivatization, enabling the synthesis of libraries of compounds with tailored biological properties.

Recent studies have highlighted the significance of 1-(cyclopentylmethyl)-1H-pyrazol-5-amine in medicinal chemistry research. For instance, researchers have demonstrated its potential as an intermediate in the synthesis of more complex molecules with therapeutic relevance. The cyclopentylmethyl group, being relatively bulky, can influence both the electronic and steric properties of the molecule, which are critical factors in determining its interaction with biological targets. This feature makes 1-(cyclopentylmethyl)-1H-pyrazol-5-amine a valuable building block for structure-based drug design approaches.

In addition to its role as a synthetic intermediate, 1-(cyclopentylmethyl)-1H-pyrazol-5-amine has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, modifications at the 3-position of the pyrazole ring have been explored to develop compounds with anti-inflammatory properties. The cyclopentylmethyl group may contribute to improved solubility and membrane permeability, enhancing bioavailability—a crucial factor in drug development.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds like 1-(cyclopentylmethyl)-1H-pyrazol-5-amine due to their broad spectrum of biological activities and favorable pharmacokinetic profiles. Pyrazole derivatives have been successfully incorporated into drugs that are currently on the market or in advanced stages of clinical development. The ability to modify the pyrazole core at multiple positions allows chemists to fine-tune the properties of these compounds, making them highly adaptable for addressing diverse therapeutic needs.

Advances in computational chemistry and high-throughput screening technologies have accelerated the discovery process for novel bioactive molecules like 1-(cyclopentylmethyl)-1H-pyrazol-5-amine. These tools enable researchers to predict binding affinities, optimize molecular structures, and identify promising candidates for further experimental validation. The integration of computational methods with traditional synthetic approaches has significantly reduced the time and cost associated with drug discovery programs.

The synthesis of 1-(cyclopentylmethyl)-1H-pyrazol-5-amine involves multi-step organic reactions that highlight its complexity as a chemical entity. Key synthetic strategies include cyclization reactions to form the pyrazole ring followed by functional group transformations to introduce the cyclopentylmethyl substituent and other desired modifications. These synthetic routes are often optimized to ensure high yields and purity, which are essential for subsequent biological evaluation.

In conclusion, 1-(cyclopentylmethyl)-1H-pyrazol-5-amine (CAS No. 1247076-54-5) represents a significant compound in medicinal chemistry research due to its structural versatility and potential biological applications. Its unique combination of a pyrazole core and cyclopentylmethyl group makes it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to explore its synthetic possibilities and biological efficacy, positioning it as a promising candidate for future drug development efforts.